8-(4-chlorobenzyl)-1,4-dioxa-8-azaspiro[4.5]decane

• IUPAC Name: 8-[(4-chlorophenyl)methyl]-1,4-dioxa-8-azaspiro[4.5]decane
• InChI: InChI=1S/C14H18ClNO2/c15-13-3-1-12(2-4-13)11-16-7-5-14(6-8-16)17-9-10-18-14/h1-4H,5-11H2
• InChI Key: OYENTFXVZINGGF-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC12OCCO2)CC3=CC=C(C=C3)Cl
• Molecular Formula: C14H18ClNO2
• Molecular Weight: 267.75 g/mol

Description

8-(4-chlorobenzyl)-1,4-dioxa-8-azaspiro[4.5]decane is a chemical compound that belongs to the spiro-compound family. It has gained significant attention in the scientific community due to its potential use in various fields, including medicinal chemistry, pharmacology, and neuroscience.

Mechanism of Action

The mechanism of action of 8-(4-chlorobenzyl)-1,4-dioxa-8-azaspiro[4.5]decane is not well understood. However, studies have shown that the compound interacts with the central nervous system by binding to specific receptors, including the dopamine and serotonin receptors. This binding activity leads to the modulation of neurotransmitter release, which is believed to be responsible for the compound's therapeutic effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been studied extensively. The compound has been shown to have analgesic, anxiolytic, and anti-inflammatory effects. Additionally, it has been shown to improve cognitive function and memory in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 8-(4-chlorobenzyl)-1,4-dioxa-8-azaspiro[4.5]decane in lab experiments is its high potency and selectivity for specific receptors. This makes it an ideal compound for studying the mechanisms of action of various drugs and for developing new therapeutic agents. However, one of the limitations of using this compound in lab experiments is its complex synthesis process, which can be time-consuming and expensive.

Future Directions

There are several future directions for the study of 8-(4-chlorobenzyl)-1,4-dioxa-8-azaspiro[4.5]decane. One potential area of research is the development of new therapeutic agents based on the compound's structure and mechanism of action. Additionally, the compound's potential use as an analgesic and anxiolytic agent warrants further investigation. Finally, the compound's effects on cognitive function and memory make it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.
Conclusion:
In conclusion, this compound is a chemical compound that has gained significant attention in the scientific community due to its potential use in various fields, including medicinal chemistry, pharmacology, and neuroscience. The compound's complex synthesis process, high potency, and selectivity for specific receptors make it an ideal compound for studying the mechanisms of action of various drugs and for developing new therapeutic agents. Further research is needed to fully understand the compound's mechanism of action and potential therapeutic applications.

Synthesis Methods

The synthesis of 8-(4-chlorobenzyl)-1,4-dioxa-8-azaspiro[4.5]decane is a complex process that involves several steps. The most commonly used method for synthesizing this compound is the reaction of 1,4-dioxa-8-azaspiro[4.5]decane with 4-chlorobenzyl chloride in the presence of a base. The reaction takes place under reflux conditions, and the resulting product is purified using column chromatography.

Scientific Research Applications

The potential use of 8-(4-chlorobenzyl)-1,4-dioxa-8-azaspiro[4.5]decane in scientific research is vast. It has been studied for its potential use as a therapeutic agent in the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. The compound has also been studied for its potential use as an analgesic and anxiolytic agent.